Cas no 2228846-25-9 (2-(7-chloroquinolin-8-yl)-2-methylpropan-1-ol)

• Product Name: 2-(7-chloroquinolin-8-yl)-2-methylpropan-1-ol
• CAS No: 2228846-25-9
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 6410470
• PubChem ID: 165635024
• Update Time: 2025-05-23

2-(7-chloroquinolin-8-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(7-chloroquinolin-8-yl)-2-methylpropan-1-ol
• EN300-1994684
• 2228846-25-9

• Inchi： 1S/C13H14ClNO/c1-13(2,8-16)11-10(14)6-5-9-4-3-7-15-12(9)11/h3-7,16H,8H2,1-2H3
• InChI Key： ZODOEXRELJRLFZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1C(C)(C)CO

Computed Properties

• Exact Mass: 235.0763918g/mol
• Monoisotopic Mass: 235.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(7-chloroquinolin-8-yl)-2-methylpropan-1-ol

Recent Advances in the Study of 2-(7-Chloroquinolin-8-yl)-2-methylpropan-1-ol (CAS: 2228846-25-9)

The compound 2-(7-chloroquinolin-8-yl)-2-methylpropan-1-ol (CAS: 2228846-25-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential clinical relevance. Recent studies have highlighted its role as a promising intermediate in the development of novel antimalarial and anticancer agents, leveraging its unique quinoline scaffold and functional group modifications.

One of the key advancements in the study of 2-(7-chloroquinolin-8-yl)-2-methylpropan-1-ol is its optimized synthetic pathway. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step organic synthesis starting from 7-chloroquinoline-8-carbaldehyde. The introduction of the 2-methylpropan-1-ol moiety has been achieved through a Grignard reaction, followed by purification techniques such as column chromatography to ensure high yield and purity. This improved synthesis is critical for facilitating further pharmacological evaluations and large-scale production.

In terms of biological activity, recent in vitro studies have demonstrated that 2-(7-chloroquinolin-8-yl)-2-methylpropan-1-ol exhibits potent inhibitory effects against Plasmodium falciparum, the causative agent of malaria. The compound's mechanism of action appears to involve interference with heme detoxification pathways, a hallmark of quinoline-based antimalarials. Additionally, preliminary data suggest that it may also possess antiproliferative properties against certain cancer cell lines, particularly those associated with hematological malignancies. These findings underscore its dual potential as both an antimalarial and an anticancer agent.

Further investigations into the pharmacokinetic and toxicological profiles of 2-(7-chloroquinolin-8-yl)-2-methylpropan-1-ol are currently underway. Early results indicate favorable bioavailability and a manageable safety profile, though comprehensive preclinical studies are needed to confirm these observations. Researchers are particularly interested in exploring its metabolic stability and potential drug-drug interactions, which will be pivotal for its transition into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments.

In conclusion, 2-(7-chloroquinolin-8-yl)-2-methylpropan-1-ol (CAS: 2228846-25-9) represents a promising candidate in the realm of medicinal chemistry. Its versatile biological activities, coupled with advancements in synthetic methodologies, position it as a valuable scaffold for future drug discovery. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications. This brief serves as a timely update for researchers and industry professionals invested in the development of novel quinoline-based therapeutics.